Cas no 2034452-71-4 (N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylpyridine-4-carboxamide)

• Product Name: N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylpyridine-4-carboxamide
• CAS No: 2034452-71-4
• MF: C₁₅H₁₆N₄O₃S
• MW: 332.377541542053
• CID: 6442493
• Update Time: 2025-10-19

N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylpyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylpyridine-4-carboxamide
• N-[2-(1-methyl-2,2-dioxo-2$l^{6},1,3-benzothiadiazol-3-yl)ethyl]pyridine-4-carboxamide
• 4-Pyridinecarboxamide, N-[2-(3-methyl-2,2-dioxido-2,1,3-benzothiadiazol-1(3H)-yl)ethyl]-

• Inchi： 1S/C15H16N4O3S/c1-18-13-4-2-3-5-14(13)19(23(18,21)22)11-10-17-15(20)12-6-8-16-9-7-12/h2-9H,10-11H2,1H3,(H,17,20)
• InChI Key： RXWBTTYBTPTJEH-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C(NCCN2C3=CC=CC=C3N(C)S2(=O)=O)=O)=C1

Experimental Properties

• Density: 1.369±0.06 g/cm3(Predicted)
• pka: 12.63±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylpyridine-4-carboxamide

N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2λ6,1,3-benzothiadiazol-1-yl)ethylpyridine-4-carboxamide: A Comprehensive Overview

The compound with CAS number 2034452-71-4, known as N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2λ6,1,3-benzothiadiazol-1-yl)ethylpyridine-4-carboxamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a benzothiadiazole moiety and a pyridine carboxamide group. The combination of these structural elements endows the molecule with unique electronic properties and reactivity.

Recent studies have highlighted the importance of benzothiadiazole derivatives in the field of materials science. The benzothiadiazole core is known for its aromaticity and ability to participate in π-conjugation systems. This makes it an ideal candidate for applications in organic electronics, such as in the development of light-emitting diodes (LEDs) and photovoltaic devices. The pyridine carboxamide group further enhances the molecule's versatility by introducing hydrogen bonding capabilities and increased solubility in polar solvents.

The synthesis of this compound typically involves multi-step organic reactions. Researchers have employed strategies such as nucleophilic substitution and condensation reactions to construct the complex structure. For instance, the formation of the benzothiadiazole ring often requires careful control over reaction conditions to ensure proper cyclization. The introduction of the methyl group at position 3 of the benzothiadiazole ring adds another layer of complexity but also provides additional functionalization opportunities.

In terms of applications, this compound has shown promise in pharmaceutical research. Its ability to act as a ligand in metalloenzyme mimics has been explored in recent studies. The pyridine carboxamide group can coordinate with metal ions, making it useful in catalytic processes and drug delivery systems. Furthermore, its electronic properties make it a potential candidate for use in sensors and biosensors.

From an environmental standpoint, this compound's stability under various conditions is a critical factor for its industrial application. Recent research has focused on evaluating its degradation pathways under different pH levels and temperatures. Understanding these factors is essential for ensuring its safe use in large-scale manufacturing processes.

In conclusion, N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2λ6,1,3-benzothiadiazol-1-yl)ethylpyridine-4-carboxamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.